Cas no 14842-41-2 (L-Pyroglutamic Anhydride)

L-Pyroglutamic Anhydride (CAS 14987-43-6) is a cyclic anhydride derived from L-pyroglutamic acid, commonly used as a versatile intermediate in organic synthesis and peptide chemistry. Its rigid five-membered ring structure enhances reactivity, making it valuable for the preparation of heterocyclic compounds and modified amino acids. The compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules due to its ability to introduce conformational constraints. It exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating straightforward handling in laboratory settings. Its chiral nature also allows for stereoselective applications in asymmetric synthesis.
L-Pyroglutamic Anhydride structure
L-Pyroglutamic Anhydride structure
Product name:L-Pyroglutamic Anhydride
CAS No:14842-41-2
MF:C10H10N2O4
MW:222.1974
CID:1025362

L-Pyroglutamic Anhydride Chemical and Physical Properties

Names and Identifiers

    • (5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
    • (5AS,10AS)-TETRAHYDRODIPYRROLO(1,2-A:1',2'-D)PYRAZINE-3,5,8,10(2H,5AH)-TETRAONE
    • (S,S)-1,7-diazatricyclo[7.3.0.07,11]dodecane-2,6,8,12-tetrone
    • L-Pyroglutamic Anhydride
    • (5aS,10aS)-1,2,5a,6,7,10a-hexahydrodipyrrolo[1,3-c:1',3'-f]pyrazine-3,5,8,10-tetrone
    • (5aS,10aS)
    • PidotimodImpurity S
    • Pidotimod Impurity 6
    • 3-L-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
    • 3-D-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
    • 3-D-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
    • -Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)
    • Inchi: InChI=1S/C10H10N2O4/c13-7-3-1-5-9(15)12-6(2-4-8(12)14)10(16)11(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
    • InChI Key: TXFYQWADOFKHHB-WDSKDSINSA-N
    • SMILES: C1CC(=O)N2[C@@H]1C(=O)N3[C@@H](CCC3=O)C2=O

Computed Properties

  • Exact Mass: 222.06400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.58
  • Melting Point: 305 ºC
  • PSA: 74.76000
  • LogP: -1.08900

L-Pyroglutamic Anhydride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P997485-500mg
L-Pyroglutamic Anhydride
14842-41-2
500mg
$ 572.00 2023-09-06
TRC
P997485-250mg
L-Pyroglutamic Anhydride
14842-41-2
250mg
$ 312.00 2023-09-06
Biosynth
IT145577-5 mg
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
14842-41-2
5mg
$55.00 2023-01-04
Aaron
AR001LME-100mg
1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH,10aH)-tetrone, dihydro-, (5aS,10aS)-
14842-41-2 95%
100mg
$33.00 2025-01-21
Biosynth
IT145577-50 mg
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
14842-41-2
50mg
$220.00 2023-01-04
TRC
P997485-100mg
L-Pyroglutamic Anhydride
14842-41-2
100mg
$ 142.00 2023-09-06
TRC
P997485-1g
L-Pyroglutamic Anhydride
14842-41-2
1g
$ 1092.00 2023-04-15
Biosynth
IT145577-100 mg
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
14842-41-2
100MG
$330.00 2023-01-04
Chemenu
CM168774-5g
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
14842-41-2 95%
5g
$417 2021-08-05
Alichem
A099002242-10g
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
14842-41-2 95%
10g
556.64 USD 2021-06-01

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